An In-depth Technical Guide on the Core Mechanism of Action of MEN 10207 Acetate
An In-depth Technical Guide on the Core Mechanism of Action of MEN 10207 Acetate
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the mechanism of action of MEN 10207 acetate (B1210297), a selective tachykinin NK2 receptor antagonist. The information is curated for researchers, scientists, and professionals involved in drug development and discovery.
Core Mechanism of Action
MEN 10207 is a potent and selective competitive antagonist of the tachykinin NK2 receptor. Its mechanism of action is centered on its ability to bind to the NK2 receptor and inhibit the binding of the endogenous agonist, neurokinin A (NKA). This blockade prevents the activation of the receptor and the subsequent downstream intracellular signaling pathways. The acetate salt of MEN 10207 is a common formulation for in vivo administration, with the active moiety being MEN 10207. The structure of MEN 10207, particularly the presence of D-tryptophan residues, is crucial for its high affinity and selectivity for the NK2 receptor[1].
Quantitative Data Summary
The following tables summarize the quantitative data regarding the binding affinity and functional antagonism of MEN 10207 for tachykinin receptors.
Table 1: Tachykinin Receptor Binding Affinity of MEN 10207
| Receptor | Parameter | Value | Species/Tissue/Cell Line | Reference |
| NK2 | pA2 | 7.9 | In vitro monoreceptor assay | [2] |
| NK1 | pA2 | 5.2 | In vitro monoreceptor assay | [2] |
| NK3 | pA2 | 4.9 | In vitro monoreceptor assay | [2] |
| NK2 | IC50 | 21-54 nM | Bovine stomach membranes and SKLKB82#3 cells | [2] |
Table 2: Functional Antagonism of MEN 10207
| Assay | Agonist | Parameter | Value | Species/Cell Line | Reference |
| Intracellular Calcium Mobilization | Neurokinin A (0.1 µM) | Inhibition | Complete at 1 µM | B82 fibroblasts transfected with NK2 receptor |
Signaling Pathways
MEN 10207, by blocking the NK2 receptor, inhibits the canonical G-protein coupled receptor (GPCR) signaling pathway associated with tachykinins. The NK2 receptor is primarily coupled to the Gq alpha subunit of the heterotrimeric G-protein.
Experimental Protocols
Detailed methodologies for key experiments cited in the literature are outlined below.
This protocol is a generalized representation for determining the binding affinity of MEN 10207.
Protocol Details:
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Membrane Preparation: Tissues (e.g., bovine stomach) or cells expressing the NK2 receptor (e.g., SKLKB82#3) are homogenized in a suitable buffer and centrifuged to isolate the membrane fraction. The protein concentration of the membrane preparation is determined.
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Competitive Binding Assay: A fixed concentration of a suitable radioligand (e.g., [¹²⁵I]-NKA) is incubated with the membrane preparation in the presence of increasing concentrations of MEN 10207.
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Incubation: The reaction is carried out in a binding buffer at a specified temperature and for a duration sufficient to reach equilibrium.
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Filtration: The incubation mixture is rapidly filtered through a glass fiber filter to separate the membrane-bound radioligand from the free radioligand. The filters are then washed with ice-cold buffer to remove non-specifically bound radioactivity.
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Quantification: The radioactivity retained on the filters is measured using a gamma or beta counter.
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Data Analysis: The concentration of MEN 10207 that inhibits 50% of the specific binding of the radioligand (IC50) is determined by non-linear regression analysis. The equilibrium dissociation constant (Ki) is then calculated using the Cheng-Prusoff equation.
This protocol outlines the measurement of the inhibitory effect of MEN 10207 on NKA-induced calcium release.
Protocol Details:
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Cell Culture: Cells endogenously or recombinantly expressing the NK2 receptor (e.g., B82 fibroblasts) are cultured in appropriate media.
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Fluorescent Dye Loading: The cells are loaded with a calcium-sensitive fluorescent indicator dye (e.g., Fura-2 AM) by incubation.
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Antagonist Pre-incubation: The cells are pre-incubated with MEN 10207 (e.g., 1 µM) for a specified period.
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Agonist Stimulation: The cells are then stimulated with an NK2 receptor agonist, such as NKA (e.g., 0.1 µM).
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Fluorescence Measurement: Changes in intracellular calcium concentration are monitored in real-time using a fluorometer or a fluorescence microscope.
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Data Analysis: The peak fluorescence intensity, representing the intracellular calcium concentration, is compared between cells treated with NKA alone and those pre-treated with MEN 10207.
MEN 10207 has been evaluated in various in vivo models to assess its physiological effects. The acetate form is often used for these studies.
Bronchoconstriction Model (e.g., in guinea pigs):
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Animal Preparation: Anesthetized and mechanically ventilated guinea pigs are used. Airway resistance is continuously monitored.
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Drug Administration: MEN 10207 acetate is administered, typically intravenously.
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Agonist Challenge: Bronchoconstriction is induced by an intravenous or aerosol challenge with NKA.
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Measurement: The increase in airway resistance is measured and compared to the response in vehicle-treated control animals.
Intestinal Motility Model (e.g., in rats):
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Animal Preparation: Conscious or anesthetized rats are used. Intestinal transit can be measured by the progression of a non-absorbable marker (e.g., charcoal meal) through the gastrointestinal tract.
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Drug Administration: MEN 10207 acetate is administered (e.g., intravenously or intraperitoneally).
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Motility Stimulation: Intestinal motility is stimulated by an NK2 agonist.
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Measurement: The distance traveled by the marker in a given time is measured and compared between MEN 10207-treated and control groups.
Conclusion
MEN 10207 acetate is a highly selective and potent competitive antagonist of the tachykinin NK2 receptor. Its mechanism of action involves the direct blockade of this receptor, leading to the inhibition of the phospholipase C-mediated signaling cascade and subsequent physiological responses such as smooth muscle contraction. The quantitative data and experimental protocols provided in this guide offer a comprehensive technical resource for researchers and professionals in the field of pharmacology and drug development.
